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Compound of Interest

Compound Name: (S)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B1328561 Get Quote

Essential Safety and Handling Guide for (S)-3-
(Methylsulfonyl)pyrrolidine
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents. This document provides

crucial safety and logistical information for the handling and disposal of (S)-3-
(Methylsulfonyl)pyrrolidine, fostering a secure and efficient research environment.

Hazard Identification and Personal Protective Equipment
(S)-3-(Methylsulfonyl)pyrrolidine is a compound that requires careful handling due to its

potential health hazards. While a specific Safety Data Sheet (SDS) for the (S)-enantiomer is

not readily available, data for 3-(Methylsulfonyl)pyrrolidine indicates the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.
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Based on these hazards, the following personal protective equipment (PPE) is essential to

minimize exposure and ensure personal safety.

Protective Equipment Specifications

Eye Protection
Wear tightly fitting safety goggles with side-

shields.

Hand Protection
Handle with chemical-impermeable gloves (e.g.,

nitrile, neoprene).

Body Protection Wear a lab coat or chemical-resistant apron.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a respirator may be necessary.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage. The following data is predicted for 3-(Methylsulfonyl)pyrrolidine and its

enantiomers.

Property Value

Molecular Formula C5H11NO2S

Molecular Weight 149.21 g/mol

Boiling Point 326.9 ± 31.0 °C (Predicted)[1]

Density 1.23 ± 0.1 g/cm³ (Predicted)[1][2]

pKa 8.51 ± 0.10 (Predicted)[3]

Appearance Colorless to yellow liquid[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.
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Handling:

Avoid contact with skin and eyes.[4][5]

Do not breathe vapors or mist.[6][7]

Handle in a well-ventilated area or under a chemical fume hood.[6]

Keep away from heat, sparks, and open flames.[6][8]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[4][6]

Store in a cool place.[9]

Recommended storage temperature is 2-8°C, protected from light.[1][3]

Handle and store under an inert gas.[6]

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse. If irritation

persists, seek medical attention.[6][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[6][7]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[6][7]

Disposal Plan
Proper disposal of (S)-3-(Methylsulfonyl)pyrrolidine and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

Chemical Disposal:

Dispose of contents/container to an approved waste disposal plant.[6][7]

Do not mix with other waste.[6]

For sulfonyl compounds, neutralization of small residual quantities can be achieved by

slow, careful addition to a cold, stirred basic solution (e.g., sodium bicarbonate).[10]

Bulk quantities should be treated as hazardous waste and disposed of through a licensed

professional waste disposal service.[11]

Container Disposal:

Handle uncleaned containers like the product itself.[6]
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Containers should be triple-rinsed and offered for recycling or reconditioning, or punctured

and disposed of in a sanitary landfill, if permitted by local authorities.

Visual Guides
To further aid in understanding the necessary safety and handling procedures, the following

diagrams illustrate key workflows.
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Caption: Workflow for the safe handling of (S)-3-(Methylsulfonyl)pyrrolidine.

Waste Categorization

Disposal

Categorize waste as hazardous

Segregate from other waste streams

Small quantities: Neutralize with a base Bulk quantities: Licensed disposal service

Dispose of empty containers appropriately
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Caption: Step-by-step process for the proper disposal of (S)-3-(Methylsulfonyl)pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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